Lobetyolin
Overview
Description
beta-D-Glucopyranoside, 2-hydroxy-1-(5-hydroxy-1-pentyl)-7-nonene-3,5-diynyl is a natural product found in Lobelia siphilitica, Wahlenbergia marginata, and other organisms with data available.
Scientific Research Applications
Anticancer Properties
Lobetyolin has shown significant potential in cancer research. A study revealed that this compound induces apoptosis in colon cancer cells by inhibiting glutamine metabolism, highlighting its potential as an anti-cancer agent (He et al., 2020). Additionally, its anticancer properties have been explored in relation to various types of cancers, including gastric cancer. This compound has been noted for its ability to down-regulate glutamine metabolism, contributing to drug-induced apoptosis and tumor growth inhibition (Bailly, 2020).
Protective Effects in Gastric Ulcers
This compound has been studied for its protective effect on the gastric mucosa in experimental gastric ulcers. This study showed that this compound could decrease the index of ulcer and increase the level of certain protective factors in the gastric mucosa (Long-Yun, 2008).
Pharmacokinetics and Bioavailability
A comparative study of this compound in rats after the administration of this compound and Codonopsis pilosula extract showed differences in pharmacokinetics and bioavailability. The study provided insights into how this compound is absorbed and metabolized in the body (Dong et al., 2021).
Quality Assessment in Traditional Medicine
This compound has been used as a marker for quality assessment in traditional medicine, particularly in Radix Codonopsis. Its presence and variability in content have been crucial in identifying and ensuring the quality of medicinal preparations (Qiao et al., 2020).
Anti-Hyperuricemic Activities
Studies have indicated that this compound could be effective in managing hyperuricemia. One such study investigated the inhibitory effects of this compound on xanthine oxidase activity, a key enzyme in uric acid production, suggesting its potential as an anti-hyperuricemic agent (Yoon & Cho, 2019).
Promoting Angiogenesis and Neuronal Development
This compound was found to promote angiogenesis and lead to vascular morphological malformation in zebrafish embryos, also indicating its role in promoting nerve growth during the embryonic stage (Wang et al., 2020).
Mucin Regulation in Respiratory Diseases
A study on the effects of this compound on MUC5AC mucin secretion, production, and gene expression from airway epithelial cells indicated its potential in regulating mucin production, which is significant in respiratory diseases (Yoon et al., 2014).
properties
Molecular Formula |
C20H28O8 |
|---|---|
Molecular Weight |
396.4 g/mol |
IUPAC Name |
2-[(4E,12E)-1,7-dihydroxytetradeca-4,12-dien-8,10-diyn-6-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol |
InChI |
InChI=1S/C20H28O8/c1-2-3-4-5-7-10-14(23)15(11-8-6-9-12-21)27-20-19(26)18(25)17(24)16(13-22)28-20/h2-3,8,11,14-26H,6,9,12-13H2,1H3/b3-2+,11-8+ |
InChI Key |
MMMUDYVKKPDZHS-FWTOVJONSA-N |
Isomeric SMILES |
C/C=C/C#CC#CC(C(/C=C/CCCO)OC1C(C(C(C(O1)CO)O)O)O)O |
SMILES |
CC=CC#CC#CC(C(C=CCCCO)OC1C(C(C(C(O1)CO)O)O)O)O |
Canonical SMILES |
CC=CC#CC#CC(C(C=CCCCO)OC1C(C(C(C(O1)CO)O)O)O)O |
synonyms |
isolobetyol lobetyolin |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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